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Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers, properties,

and synthesis of methoxy-nitropyridin-amine isomers, with a primary focus on the well-

documented compound 6-Methoxy-3-nitropyridin-2-amine (CAS No. 73896-36-3). Due to a

significant disparity in available data, this document also clarifies the distinction between this

compound and its lesser-known isomer, 6-Methoxy-2-nitropyridin-3-amine (CAS No. 85868-

32-2), for which public information is limited.

Compound Identification and Disambiguation
A critical point of clarification is the distinction between two structurally similar isomers. While

the user query specified "6-Methoxy-2-nitropyridin-3-amine," the vast majority of scientific

literature and commercial availability pertains to "6-Methoxy-3-nitropyridin-2-amine."

6-Methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3): This isomer, also known as 2-Amino-

6-methoxy-3-nitropyridine, is the more extensively studied and readily available compound. It

features the amino group at the 2-position and the nitro group at the 3-position of the

pyridine ring.

6-Methoxy-2-nitropyridin-3-amine (CAS: 85868-32-2): This isomer has the nitro group at

the 2-position and the amino group at the 3-position. Publicly accessible data on its

synthesis, properties, and applications are sparse.[1]
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This guide will proceed with a detailed examination of the well-documented 6-Methoxy-3-

nitropyridin-2-amine.

Core Data for 6-Methoxy-3-nitropyridin-2-amine
(CAS: 73896-36-3)
The following tables summarize the key identifiers and computed properties for 6-Methoxy-3-

nitropyridin-2-amine.

Table 1: Chemical Identifiers
Identifier Value

CAS Number 73896-36-3[2][3][4][5][6][7][8]

PubChem CID 3852428[7]

Molecular Formula C₆H₇N₃O₃[2][4][7][9]

Molecular Weight 169.14 g/mol [3][4][7][9]

IUPAC Name 6-methoxy-3-nitropyridin-2-amine[7]

InChI
InChI=1S/C6H7N3O3/c1-12-5-3-2-

4(9(10)11)6(7)8-5/h2-3H,1H3,(H2,7,8)[2][7][9]

InChIKey
RDJILYVRVOTMTQ-UHFFFAOYSA-N[2][3][6]

[9]

Canonical SMILES COC1=NC(=C(C=C1)--INVALID-LINK--[O-])N[9]

Synonyms
2-Amino-6-methoxy-3-nitropyridine, (6-Methoxy-

3-nitropyridin-2-yl)amine[2]

Table 2: Physicochemical Properties
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Property Value

Physical Form Light yellow to yellow to green powder/crystal[2]

Melting Point 167-169 °C[10]

XLogP3 1.2[7]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 1

Experimental Protocols: Synthesis of 6-Methoxy-3-
nitropyridin-2-amine
A common and well-documented method for the synthesis of 6-Methoxy-3-nitropyridin-2-amine

involves the methoxylation of 2-amino-6-chloro-3-nitropyridine.[10][11]

Materials:
2-amino-6-chloro-3-nitropyridine (0.144 mol)

Sodium methoxide (0.144 mol)

Methanol (50.0 mL)

Water

Procedure:
A solution of sodium methoxide in methanol is prepared and cooled to 15 °C.

2-amino-6-chloro-3-nitropyridine is added portion-wise to the cooled solution, maintaining the

temperature at 15 °C.

The reaction mixture is then warmed to 25-30 °C and stirred for 4-5 hours.

Reaction completion is monitored by Thin Layer Chromatography (TLC).
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Upon completion, the reaction mixture is poured into water to precipitate the product.

The precipitate is filtered and washed with water.

The solid product is then dried.

This procedure typically yields 2-amino-6-methoxy-3-nitropyridine with a purity of around 99%

(as determined by HPLC) and a yield of approximately 86.5%.[10] The melting point of the

product is reported to be in the range of 167-169 °C.[10]
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Synthesis workflow for 6-Methoxy-3-nitropyridin-2-amine.

Biological and Chemical Significance
While specific biological activity data for 6-Methoxy-3-nitropyridin-2-amine is not extensively

detailed in publicly available literature, its structural motifs are of significant interest in medicinal

chemistry and drug discovery. The nitropyridine scaffold is a key component in various

bioactive molecules.

The primary utility of 6-Methoxy-3-nitropyridin-2-amine is as a versatile intermediate in organic

synthesis. The presence of multiple functional groups (amino, nitro, and methoxy) on the

pyridine ring allows for a variety of chemical transformations, making it a valuable building

block for the synthesis of more complex molecules, including potential pharmaceutical

candidates and agrochemicals.[2] For instance, this compound is a precursor in the synthesis

of 2,3-diamino-6-methoxypyridine.[11]
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The nitro group can be readily reduced to an amino group, opening up possibilities for the

construction of fused heterocyclic systems or for further functionalization through reactions

such as diazotization or acylation. The amino group itself can undergo a range of reactions,

and the methoxy group can influence the reactivity and regioselectivity of reactions on the

pyridine ring.

Data for 6-Methoxy-2-nitropyridin-3-amine (CAS:
85868-32-2)
As previously mentioned, there is a significant lack of detailed public information for this

specific isomer.

Table 3: Known Identifiers for 6-Methoxy-2-nitropyridin-
3-amine

Identifier Value

CAS Number 85868-32-2[1]

Molecular Formula C₆H₇N₃O₃

Molecular Weight 169.14 g/mol

No detailed, peer-reviewed experimental protocols or biological activity data for this specific

isomer were found in the public domain during the literature search for this guide. Researchers

interested in this particular compound are advised to consult specialized chemical suppliers or

perform their own synthetic and analytical investigations.

Conclusion
This technical guide has provided a detailed overview of the identifiers, properties, and

synthesis of 6-Methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3), a compound of interest for

researchers in organic synthesis, medicinal chemistry, and drug development. It has also

clarified the common point of confusion with its isomer, 6-Methoxy-2-nitropyridin-3-amine
(CAS: 85868-32-2), for which there is a notable lack of available data. For professionals

seeking to work with a methoxy-nitropyridin-amine, the 3-nitro isomer is the more practical and
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well-documented choice. Further research into the 2-nitro isomer would be necessary to fully

characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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